Cas no 383129-84-8 (2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole)

• Product Name: 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole
• CAS No: 383129-84-8
• MF: C₁₁H₁₂N₂O₂S₂
• MW: 268.355179786682
• CID: 1067099
• PubChem ID: 4371256
• Update Time: 2025-11-02

2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole
• 2-Amino-4-[4-(ethylsulphonyl)phenyl]-1,3-thiazole
• DTXSID80402503
• MFCD02664035
• 4-(4-(Ethylsulfonyl)phenyl)thiazol-2-amine
• DB-346726
• 2-Amino-4-[(4-ethylsulfonyl)phenyl)]-1,3-thiazole
• 4-(4-ethylsulfonylphenyl)-1,3-thiazol-2-amine
• 383129-84-8
• 4-[4-(ethanesulfonyl)phenyl]-1,3-thiazol-2-amine

• MDL： MFCD02664035
• Inchi： 1S/C11H12N2O2S2/c1-2-17(14,15)9-5-3-8(4-6-9)10-7-16-11(12)13-10/h3-7H,2H2,1H3,(H2,12,13)
• InChI Key： WLRVDVRBLLVHOH-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(C2=CSC(N)=N2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 268.03401998g/mol
• Monoisotopic Mass: 268.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Additional information on 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole

Comprehensive Overview of 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole (CAS No. 383129-84-8)

2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole (CAS No. 383129-84-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which includes an amino group and an ethylsulfonylphenyl moiety. The compound’s structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole is driven by its potential applications in developing novel therapeutics. Researchers are exploring its role as a kinase inhibitor, a class of compounds widely studied for their efficacy in treating cancers and inflammatory diseases. The ethylsulfonyl group enhances the compound’s solubility and bioavailability, making it a promising candidate for further pharmacological evaluation. Additionally, its thiazole core is known for its versatility in medicinal chemistry, often contributing to antimicrobial and antiviral properties.

In agrochemical research, 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole is being investigated for its potential as a pesticide intermediate. The compound’s ability to interact with biological targets in pests makes it a subject of interest for developing next-generation crop protection agents. With increasing global demand for sustainable agriculture, this compound aligns with the trend toward eco-friendly pest control solutions. Its structural adaptability allows for modifications that can enhance efficacy while minimizing environmental impact.

The synthesis of 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole typically involves multi-step organic reactions, including condensation and sulfonylation processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound’s stability under various conditions makes it suitable for industrial-scale production, meeting the needs of both pharmaceutical and agrochemical sectors.

Market trends indicate a rising demand for thiazole-based compounds, driven by their diverse applications. 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole is part of this expanding market, with suppliers offering high-purity grades for research and development. The compound’s compatibility with green chemistry principles further enhances its appeal, as industries prioritize sustainable and efficient synthetic routes.

Researchers and manufacturers frequently search for information on CAS No. 383129-84-8, thiazole derivatives, and sulfonyl-containing compounds, reflecting the compound’s relevance in contemporary science. FAQs often include queries about its synthetic methods, applications in drug discovery, and safety profiles. Addressing these topics ensures the content remains aligned with user intent and search engine optimization (SEO) best practices.

In summary, 2-Amino-4-[(4-ethylsulfonyl)phenyl]-1,3-thiazole (CAS No. 383129-84-8) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure, combined with growing industrial interest, positions it as a key player in the development of innovative solutions for health and agriculture. As research progresses, this compound is expected to play an increasingly important role in addressing global challenges in these fields.